Cas no 18203-32-2 (3-Buten-1-ol, benzoate)

• Product Name: 3-Buten-1-ol, benzoate
• CAS No: 18203-32-2
• MF: C₁₁H₁₂O₂
• MW: 176.211783409119
• CID: 1373995
• PubChem ID: 527781
• Update Time: 2025-04-20

3-Buten-1-ol, benzoate Chemical and Physical Properties

Names and Identifiers

• 3-Buten-1-ol, benzoate
• but-3-en-1-yl benzoate
• 3-Buten-1-ol, 1-benzoate
• SCHEMBL529612
• homoallyl benzoate
• DB-204525
• AT28506
• 3-Butenyl benzoate
• 18203-32-2

• Inchi： 1S/C11H12O2/c1-2-3-9-13-11(12)10-7-5-4-6-8-10/h2,4-8H,1,3,9H2
• InChI Key： HCAQKYMCZZDLGU-UHFFFAOYSA-N
• SMILES： O(C(C1C=CC=CC=1)=O)CCC=C

Computed Properties

• Exact Mass: 176.08376
• Monoisotopic Mass: 176.083729621g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 169
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters